Cas no 1172549-33-5 (6-chloro-7-piperazin-1-ylsulfonyl-4H-1,4-benzoxazin-3-one;hydrochloride)

• Product Name: 6-chloro-7-piperazin-1-ylsulfonyl-4H-1,4-benzoxazin-3-one;hydrochloride
• CAS No: 1172549-33-5
• MF: C₁₂H₁₅Cl₂N₃O₄S
• MW: 368.236199617386
• MDL: MFCD09054659
• CID: 4574965
• PubChem ID: 42936051
• Update Time: 2024-11-06

6-chloro-7-piperazin-1-ylsulfonyl-4H-1,4-benzoxazin-3-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-chloro-7-(piperazine-1-sulfonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one hydrochloride
• 6-chloro-7-piperazin-1-ylsulfonyl-4H-1,4-benzoxazin-3-one;hydrochloride
• Z425449704
• 1172549-33-5
• 6-chloro-7-(piperazin-1-ylsulfonyl)-2H-1,4-benzoxazin-3(4H)-one hydrochloride
• G33385
• 6-chloro-7-(piperazine-1-sulfonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-onehydrochloride
• EN300-27095
• CS-0244003

• MDL： MFCD09054659
• Inchi： 1S/C12H14ClN3O4S.ClH/c13-8-5-9-10(20-7-12(17)15-9)6-11(8)21(18,19)16-3-1-14-2-4-16;/h5-6,14H,1-4,7H2,(H,15,17);1H
• InChI Key： IRQGVHNXZNWGEM-UHFFFAOYSA-N
• SMILES： O1C2=CC(S(N3CCNCC3)(=O)=O)=C(Cl)C=C2NC(=O)C1.[H]Cl

Computed Properties

• Exact Mass: 367.0160325g/mol
• Monoisotopic Mass: 367.0160325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 503
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones